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Compound of Interest

Compound Name: N-(2,4-Dinitrophenyl)-L-serine

Cat. No.: B167897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of N-
(2,4-Dinitrophenyl)-L-serine, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are based on standard laboratory safety

protocols and information from safety data sheets (SDS).

I. Hazard Profile and Safety Summary
N-(2,4-Dinitrophenyl)-L-serine is a chemical compound that requires careful handling due to

its potential hazards. Understanding these hazards is critical for safe disposal.

Hazard Category Description GHS Hazard Statement(s)

Skin Irritation Causes skin irritation. H315

Eye Irritation Causes serious eye irritation. H319

Respiratory Irritation
May cause respiratory

irritation.
H335

Flammability Flammable solid. H228

Data sourced from various safety data sheets.[1][2]
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II. Step-by-Step Disposal Protocol
The primary disposal route for N-(2,4-Dinitrophenyl)-L-serine is through an approved

chemical waste disposal facility. Adherence to local, state, and federal regulations is

mandatory.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield,

and a lab coat.[2]

If there is a risk of dust formation, use respiratory protection.

2. Containment of Spills:

In case of a spill, avoid generating dust.[2]

Carefully sweep the solid material and place it into a suitable, labeled container for disposal.

[3][4]

3. Waste Collection and Storage:

Place the N-(2,4-Dinitrophenyl)-L-serine waste into a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Store the waste container in a designated, well-ventilated area, away from heat, sparks, and

open flames.[1]

4. Final Disposal:

Arrange for the collection of the chemical waste by a licensed and approved waste disposal

contractor.[2]

Provide the contractor with a copy of the Safety Data Sheet (SDS).

III. Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of N-(2,4-
Dinitrophenyl)-L-serine.

Start: N-(2,4-Dinitrophenyl)-L-serine for Disposal

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Is it a Spill?

3a. Contain Spill
(Avoid Dust, Sweep Up)

Yes

3b. Collect Waste in
Labeled Container

No

4. Store in Designated
Waste Area

5. Contact EHS for Pickup by
Approved Waste Contractor

End: Proper Disposal Complete
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Caption: Disposal workflow for N-(2,4-Dinitrophenyl)-L-serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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